1. Home
  2. Product
  3. N,N-Bis(2,4-dinitrophenyl)-L-histidine
N,N-Bis(2,4-dinitrophenyl)-L-histidine N,N-Bis(2,4-dinitrophenyl)-L-histidine
Brand Name: Vulcanchem
CAS No.: 1655-66-9
VCID: VC21239027
InChI: InChI=1S/C18H13N7O10/c26-18(27)17(5-10-8-19-9-20-10)21(13-3-1-11(22(28)29)6-15(13)24(32)33)14-4-2-12(23(30)31)7-16(14)25(34)35/h1-4,6-9,17H,5H2,(H,19,20)(H,26,27)/t17-/m0/s1
SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N(C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C(CC3=CN=CN3)C(=O)O
Molecular Formula: C18H13N7O10
Molecular Weight: 487.3 g/mol

N,N-Bis(2,4-dinitrophenyl)-L-histidine

CAS No.: 1655-66-9

Cat. No.: VC21239027

Molecular Formula: C18H13N7O10

Molecular Weight: 487.3 g/mol

* For research use only. Not for human or veterinary use.

N,N-Bis(2,4-dinitrophenyl)-L-histidine - 1655-66-9

Specification

CAS No. 1655-66-9
Molecular Formula C18H13N7O10
Molecular Weight 487.3 g/mol
IUPAC Name (2S)-2-(N-(2,4-dinitrophenyl)-2,4-dinitroanilino)-3-(1H-imidazol-5-yl)propanoic acid
Standard InChI InChI=1S/C18H13N7O10/c26-18(27)17(5-10-8-19-9-20-10)21(13-3-1-11(22(28)29)6-15(13)24(32)33)14-4-2-12(23(30)31)7-16(14)25(34)35/h1-4,6-9,17H,5H2,(H,19,20)(H,26,27)/t17-/m0/s1
Standard InChI Key DYPVFKXVTXSSTH-KRWDZBQOSA-N
Isomeric SMILES C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N(C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])[C@@H](CC3=CN=CN3)C(=O)O
SMILES C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N(C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C(CC3=CN=CN3)C(=O)O
Canonical SMILES C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N(C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C(CC3=CN=CN3)C(=O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19